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Compound of Interest

Compound Name: CODEINE PHOSPHATE

Cat. No.: B1669283 Get Quote

Mechanism of Action
Codeine phosphate is a centrally acting opioid antitussive. Its cough-suppressing effect is

primarily due to its binding to mu-opioid receptors in the cough center of the medulla oblongata,

which increases the threshold for the cough reflex. A portion of codeine is metabolized to

morphine, which also contributes to its analgesic and antitussive effects.

Dextromethorphan is a non-opioid, centrally acting antitussive. It is the d-isomer of the opioid

agonist levorphanol but has no significant affinity for opioid receptors and does not produce

analgesic or addictive effects at therapeutic doses. Its primary mechanism of action is as an

antagonist of the N-methyl-D-aspartate (NMDA) receptor in the brainstem cough center. It is

also a sigma-1 receptor agonist, which may contribute to its antitussive properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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